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Compound of Interest

Compound Name: Isoprocarb-d3

Cat. No.: B12411325

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Isoprocarb-d3, a
deuterated isotopologue of the carbamate insecticide Isoprocarb. This document details its
chemical properties, mechanism of action, relevant experimental protocols, and the associated
signaling pathways.

Core Data Presentation

Quantitative data for Isoprocarb-d3 and its non-deuterated counterpart, Isoprocarb, are
summarized below for easy comparison.

Property Isoprocarb-d3 Isoprocarb

CAS Number 2662756-69-4[1] 2631-40-5
Molecular Formula C11H12D3NO2[1][2] C11H1sNO2
Molecular Weight 196.26 g/mol [1] 193.24 g/mol [3][4]

Mechanism of Action

Isoprocarb, and by extension Isoprocarb-d3, functions as a potent inhibitor of the enzyme
acetylcholinesterase (AChE).[1][4][5] AChE is a critical enzyme in the nervous system of
insects and mammals, responsible for the breakdown of the neurotransmitter acetylcholine
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(ACh) in the synaptic cleft.[6][7][8] By inhibiting AChE, Isoprocarb causes an accumulation of
ACh at the synapse, leading to continuous stimulation of cholinergic receptors. This results in
hyperexcitation, paralysis, and ultimately the death of the target insect pests.[8]

Signaling Pathway Disruption by Isoprocarb

The following diagram illustrates the normal cholinergic synapse signaling pathway and the
point of disruption by Isoprocarb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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